2-Amino-4-ethenyl-6-methylpyrimidine

• Molecular Formula: C7H9N3
• Molecular Weight: 135.17 g/mol
• IUPAC Name: 4-ethenyl-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C7H9N3/c1-3-6-4-5(2)9-7(8)10-6/h3-4H,1H2,2H3,(H2,8,9,10)
• InChI Key: DYGUKBHQMPRIDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N)C=C

Description

2-Amino-4-ethenyl-6-methylpyrimidine is a pyrimidine derivative characterized by an amino group at position 2, an ethenyl (vinyl) group at position 4, and a methyl group at position 6. Pyrimidines are heterocyclic aromatic compounds with diverse applications in pharmaceuticals, agrochemicals, and materials science.

Comparison with Similar Compounds

Key Observations :

• Ethenyl vs. Phenyl/Methyl : The ethenyl group (C=C) in the target compound may increase reactivity for electrophilic additions compared to inert methyl or bulky phenyl groups.
• Amino Group Placement: All compounds retain the 2-amino group, critical for hydrogen bonding in biological interactions.
• Functional Groups : Hydroxy and methylthio groups influence solubility and electronic effects, while ethoxy groups balance lipophilicity and stability.

Physicochemical Properties

Solubility and Stability

• 2-Amino-4-ethenyl-6-methylpyrimidine: Predicted to have moderate water solubility due to the amino group, but the ethenyl and methyl groups may reduce polarity.
• 4-Amino-2-(methylthio)-6-pyrimidinol: The hydroxy and methylthio groups enhance water solubility (logP ~0.5) but may render it susceptible to oxidation .
• 2-Amino-4-hydroxy-6-methylpyrimidine: High solubility in polar solvents (e.g., water, ethanol) due to the hydroxy group; used as a pharmaceutical intermediate .

Thermal Properties

• 4-Methyl-6-phenylpyrimidin-2-amine : Crystallographic studies show a planar pyrimidine ring with dihedral angles between phenyl and pyrimidine rings (29.41°–46.32°), influencing melting point (mp ~200–220°C) .

Antimicrobial and Antimalarial Activity

• 4-Pyrido-6-aryl-2-substituted pyrimidines : Exhibit antimalarial activity (IC₅₀ < 1 μM) due to interactions with heme detoxification pathways .
• 2-Amino-4-hydroxy-6-methylpyrimidine: Intermediate in synthesizing antivirals and antifungals, leveraging hydrogen-bonding interactions .

Anti-Histaminic and Anti-Inflammatory Activity

• Novel pyrimidines with 6-aryl substituents: Demonstrated anti-histaminic activity (e.g., H₁ receptor antagonism) .

Activity Comparison :

• Ethenyl-containing analogs are less documented but may offer unique reactivity for targeted drug design.

Comparison with Other Derivatives

• 2-Ethoxy-4-hydroxy-6-methylpyrimidine : Synthesized via nucleophilic substitution of ethoxy groups .
• 4-Methyl-6-phenylpyrimidin-2-amine : Prepared via condensation of phenylacetonitrile with guanidine derivatives .